WAY 100635 oxalate

• Molecular Formula: C25H34N4O2
• Molecular Weight: 422.56
• synonyms: N-[2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl]-N-(pyridin-2-yl)cyclohexanecarboxamide oxalate

Description

Reference standard Standard for…

Scientific Research Applications

1. Neurobiology and Receptor Studies

WAY 100635 oxalate is a well-known compound in neurobiology, primarily recognized for its antagonistic properties on the 5-HT1A receptor. Studies have extensively used WAY 100635 oxalate as a pharmacological tool to understand the distribution and function of 5-HT1A receptors. However, research suggests that WAY 100635 may also induce effects unrelated to its 5-HT1A receptor affinity, indicating its potential role as a potent dopamine D4 receptor agonist. This finding necessitates a reevaluation of past studies that employed WAY 100635 solely as a selective 5-HT1A antagonist (Chemel et al., 2006).

2. Imaging Studies

WAY 100635 oxalate and its analogues have been tagged with radioisotopes such as carbon-11 or fluorine-18 to create potential radioligands for imaging studies, particularly for the 5-hydroxytryptamine1A (5-HT1A) neuroreceptors. These studies are critical in understanding receptor distributions and functions in various neurological conditions. The imaging techniques also extend to evaluating WAY 100635 metabolites and understanding their pharmacokinetic and pharmacodynamic properties in humans (Houle et al., 2000).

3. Behavioral and Physiological Studies

WAY 100635 has been used to understand the neural mechanisms underlying the behavioral effects of drugs like MDMA (3,4-methylenedioxymethamphetamine, "Ecstasy"). It's particularly noted for its interaction with serotonin (5-HT)-stimulated hypothalamic release of the neuropeptide oxytocin, which is thought to mediate the prosocial effects of MDMA. WAY 100635 has been employed to explore the role of 5-HT(1A) receptors in MDMA-mediated activation of oxytocin synthesizing neurons (Hunt et al., 2011).

4. Database and Variability Analysis

Research has also focused on creating databases of WAY 100635 binding to 5-HT1A receptors in human brains to understand the variability and sensitivity of this binding. Such studies are vital for developing more accurate diagnostic and therapeutic tools in psychiatry and neurology (Rabiner et al., 2002).